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Compound of Interest

Compound Name: 1-Isopropylpyrazole

Cat. No.: B096740

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 1-
Isopropylpyrazole, a heterocyclic organic compound with applications in chemical synthesis
and pharmaceutical research. The following sections detail the known hazards, exposure
controls, and emergency procedures associated with this compound, drawing from available
safety data sheets and general best practices for handling pyrazole derivatives.

Hazard Identification and Classification

1-Isopropylpyrazole is classified as a hazardous substance. The primary routes of exposure
are inhalation, ingestion, and skin or eye contact. Based on the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS), the following hazard statements apply.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 )
skin.
Skin Irritation 2 H315: Causes skin irritation.
) H318: Causes serious eye
Serious Eye Damage 1
damage.
H372: Causes damage to
Specific Target Organ Toxicity 1 organs (spleen, Thyroid)
(Repeated Exposure) through prolonged or repeated
exposure.
Hazardous to the Aquatic o
3 H402: Harmful to aquatic life.

Environment, Acute Hazard

Hazardous to the Aquatic o
) H412: Harmful to aquatic life
Environment, Long-term 3 ] ]
with long lasting effects.
Hazard

Signal Word: Danger

Physical and Chemical Properties

While a comprehensive, experimentally verified dataset for 1-lsopropylpyrazole is not
consistently available across all parameters, the following information has been reported.

Table 2: Physical and Chemical Properties
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Property Value Source
Molecular Formula CeH1oN2 [1]
Molecular Weight 110.16 g/mol [2]
Boiling Point 143 °C[1], 148°C][3] [11[3]
Appearance Colorless syrupy product[3] [3]
Storage Temperature 2-8°C (Refrigerator)[2] [2]

Toxicological Information

Specific quantitative toxicological data such as LD50 and LC50 values for 1-
Isopropylpyrazole are not readily available in the public domain. However, the GHS
classification indicates that the substance is harmful if swallowed and toxic in contact with skin.
Prolonged or repeated exposure may cause damage to the spleen and thyroid.

Experimental Protocols
Handling and Personal Protective Equipment (PPE)

Due to the hazardous nature of 1-lIsopropylpyrazole, strict adherence to safety protocols is
mandatory.

Protocol for Handling 1-lsopropylpyrazole:

e Engineering Controls: All work with 1-lIsopropylpyrazole, especially when handling the solid
form or preparing solutions, must be conducted in a certified chemical fume hood to avoid
inhalation of dust or vapors.[4][5] Ensure that an eyewash station and safety shower are
readily accessible.[6]

o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]
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o Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile
gloves).[5] Gloves must be inspected before use and disposed of properly after handling
the compound. Avoid skin contact by using proper glove removal techniques.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols, use a NIOSH-approved respirator with an appropriate cartridge for organic
vapors and particulates.

General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with
soap and water after handling the compound and before leaving the laboratory.[7]

Spill Cleanup Procedure

In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Protocol for a Small Solid Spill of 1-Isopropylpyrazole:

Evacuate and Secure the Area: Alert personnel in the immediate vicinity and restrict access
to the spill area.

Don Appropriate PPE: Wear the PPE detailed in section 4.1.

Contain the Spill: Gently cover the spill with an inert absorbent material such as vermiculite,
sand, or a commercial spill absorbent for solids.[8][9] Avoid creating dust.[8][9]

Collect the Material: Carefully scoop the absorbed material into a labeled, sealable
hazardous waste container using non-sparking tools.[8][9][10]

Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent
(e.g., isopropanol, followed by soap and water), and place the cleaning materials into the
hazardous waste container.[8][9]

Dispose of Waste: Seal the hazardous waste container and dispose of it according to
institutional and local regulations.

Waste Disposal
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All waste containing 1-Isopropylpyrazole must be treated as hazardous waste.
Protocol for Disposal of 1-lIsopropylpyrazole Waste:

» Containerization: Collect all solid waste (e.g., contaminated gloves, weigh boats, absorbent
materials) and liquid waste (e.g., reaction mixtures, mother liquors) in separate, clearly
labeled, and sealed hazardous waste containers.[11][12]

e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name "1-lsopropylpyrazole".[11][12]

o Storage: Store the waste container in a designated, well-ventilated, and secondary
containment area away from incompatible materials.

o Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company,
following all institutional, local, and national regulations.[13] Do not pour 1-
Isopropylpyrazole or its solutions down the drain.[11][14]

Synthesis

The synthesis of 1-Isopropylpyrazole is typically achieved through the alkylation of pyrazole
with an isopropyl halide. The following is a representative, non-optimized protocol based on
literature methods.[1][3]

Protocol for Synthesis of 1-Isopropylpyrazole:

e Reaction Setup: In a chemical fume hood, equip a round-bottom flask with a magnetic stir
bar and a reflux condenser.

o Reagents: To the flask, add pyrazole, a suitable base (e.g., sodium hydride or potassium
carbonate), and a polar aprotic solvent (e.g., dimethylformamide or tetrahydrofuran).[1]

» Alkylation: While stirring, add the isopropyl halide (e.g., 2-bromopropane) to the mixture.

» Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and monitor
the progress of the reaction using an appropriate analytical technique such as Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).[1]
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e Workup: Upon completion, cool the reaction mixture to room temperature. Quench the
reaction appropriately (e.g., with water if NaH was used).

o Extraction: Extract the product into a suitable organic solvent. Wash the organic layer with
brine, dry it over an anhydrous salt (e.g., MgSOa), and filter.

 Purification: Concentrate the filtrate under reduced pressure and purify the crude product by
distillation or column chromatography.[1]

Biological Activity and Signaling Pathway

1-Isopropylpyrazole has been identified as a potent inhibitor of the Aktl kinase, a key
component of the PI3K/Akt signaling pathway, which is crucial in regulating cell survival,
proliferation, and apoptosis.[1] Inhibition of this pathway is a significant area of research in
cancer drug development.[15]
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Caption: Inhibition of the Aktl signaling pathway by 1-lsopropylpyrazole.

This guide is intended for use by trained professionals and does not replace a thorough review
of the Safety Data Sheet (SDS) and institutional safety protocols. Always prioritize safety and
handle all chemicals with the appropriate precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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